Cas no 88215-41-2 (Dichloro(2-pyridinecarboxylato)gold)

• Product Name: Dichloro(2-pyridinecarboxylato)gold
• CAS No: 88215-41-2
• MF: C₆H₄NAuCl₂O₂
• MW: 389.97
• MDL: MFCD10567049
• CID: 1923334
• PubChem ID: 329761723
• Update Time: 2025-08-05

Dichloro(2-pyridinecarboxylato)gold Chemical and Physical Properties

Names and Identifiers

• Dichloro(2-pyridinecarboxylato)gold
• dichlorogold(1-),pyridine-2-carboxylic acid
• PicAuCl2

• MDL： MFCD10567049
• Inchi： 1S/C6H5NO2.Au.2ClH/c8-6(9)5-3-1-2-4-7-5;;;/h1-4H,(H,8,9);;2*1H/q;+3;;/p-3
• InChI Key： PKAWSKSRAJXTIH-UHFFFAOYSA-K
• SMILES： [Cl-][Au+3]1([O-]C(=O)C2C=CC=CN1=2)[Cl-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 175-176 °C

Dichloro(2-pyridinecarboxylato)gold Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dichloro(2-pyridinecarboxylato)gold

Dichloro(2-pyridinecarboxylato)gold: A Comprehensive Overview

Dichloro(2-pyridinecarboxylato)gold, also known by its CAS number 88215-41-2, is a coordination compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is a gold complex with a pyridinecarboxylate ligand and two chloride ions. The structure of Dichloro(2-pyridinecarboxylato)gold is characterized by the coordination of the gold atom with the nitrogen atom of the pyridine ring and the carboxylate oxygen, forming a stable five-membered chelate ring. This unique structure contributes to its versatile applications in various scientific domains.

Recent studies have highlighted the potential of Dichloro(2-pyridinecarboxylato)gold as a precursor for the synthesis of gold nanoparticles. Gold nanoparticles are widely used in catalysis, sensing, and biomedical applications due to their exceptional optical properties and biocompatibility. The ability of Dichloro(2-pyridinecarboxylato)gold to act as a stabilizing agent during nanoparticle formation has been extensively explored. Researchers have demonstrated that the ligand's chelating ability ensures uniform particle distribution and prevents aggregation, making it an ideal candidate for large-scale production of gold nanoparticles.

In addition to its role in nanoparticle synthesis, Dichloro(2-pyridinecarboxylato)gold has shown promise in catalytic applications. The compound exhibits high catalytic activity in various organic transformations, including alkene epoxidation, cyclopropanation, and oxidation reactions. Recent findings indicate that the gold center's electronic properties, influenced by the pyridinecarboxylate ligand, play a crucial role in enhancing catalytic efficiency. This makes Dichloro(2-pyridinecarboxylato)gold a valuable tool in green chemistry, offering sustainable alternatives to traditional catalysts.

The pharmacological potential of Dichloro(2-pyridinecarboxylato)gold has also been a subject of intense research. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Furthermore, its ability to interact with biomolecules such as DNA and proteins has opened new avenues for exploring its role in therapeutic applications. Recent experiments have demonstrated that Dichloro(2-pyridinecarboxylato)gold can inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

From a materials science perspective, Dichloro(2-pyridinecarboxylato)gold has been utilized as a building block for constructing advanced materials with tailored properties. Its coordination versatility allows for the formation of supramolecular assemblies and hybrid materials with applications in sensing, energy storage, and electronics. For instance, researchers have developed sensors based on Dichloro(2-pyridinecarboxylato)gold that exhibit high sensitivity towards specific analytes, such as heavy metal ions or volatile organic compounds.

The synthesis of Dichloro(2-pyridinecarboxylato)gold typically involves the reaction of 2-pyridinecarboxylic acid with gold chloride in an appropriate solvent. The reaction conditions, including pH and temperature, significantly influence the yield and purity of the product. Recent advancements in synthetic methodologies have focused on optimizing these parameters to achieve higher yields and better quality products. For example, microwave-assisted synthesis has been employed to accelerate the reaction process while maintaining product integrity.

From an environmental standpoint, Dichloro(2-pyridinecarboxylato)gold has been studied for its potential impact on ecosystems. Research indicates that while the compound is not inherently toxic at low concentrations, its persistence in aquatic environments necessitates careful handling during industrial processes. Efforts are underway to develop eco-friendly methods for synthesizing and recycling this compound to minimize its environmental footprint.

In conclusion, Dichloro(2-pyridinecarboxylato)gold (CAS No: 88215-41-2) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical properties make it an invaluable tool in nanotechnology, catalysis, pharmacology, and materials science. As research continues to uncover new insights into its behavior and potential uses, Dichloro(2-pyridinecarboxylato)gold is poised to play an increasingly important role in advancing modern science and technology.